Cas no 267891-86-1 (2-(Pyridin-4-ylmethylamino)benzoic acid)

• Product Name: 2-(Pyridin-4-ylmethylamino)benzoic acid
• CAS No: 267891-86-1
• MF: C₁₃H₁₂N₂O₂
• MW: 228.246582984924
• CID: 4712009
• Update Time: 2023-08-16

2-(Pyridin-4-ylmethylamino)benzoic acid Chemical and Physical Properties

Names and Identifiers

• SMR000031483
• 2-[(pyridin-4-ylmethyl)amino]benzoic acid
• MLS000095935
• 2-[(Pyridin-4-ylmethyl)-amino]-benzoic acid
• 2-(pyridin-4-ylmethylamino)benzoic acid
• ChemDiv2_003114
• Oprea1_197879
• cid_3239010
• BDBM68493
• UPPNJZSFIIFBPQ-UHFFFAOYSA-N
• HMS2435O06
• HMS1377N12
• 2-(4-pyridylmethylamino)benzoic acid
• 2-(4-pyridylmethyl)aminobenzoic acid
• N-(4-pyridylmethyl)-anthranilic acid
• 2-(Pyridin-4-ylmethylamino)benzoic acid

• Inchi： 1S/C13H12N2O2/c16-13(17)11-3-1-2-4-12(11)15-9-10-5-7-14-8-6-10/h1-8,15H,9H2,(H,16,17)
• InChI Key： UPPNJZSFIIFBPQ-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1NCC1C=CN=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 252
• XLogP3: 2.5
• Topological Polar Surface Area: 62.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives